Cas no 1779894-81-3 (3,4-Dimethyl-5-fluorophenylacetic acid)

3,4-Dimethyl-5-fluorophenylacetic acid is a fluorinated phenylacetic acid derivative characterized by its dimethyl and fluorine substituents, which enhance its reactivity and selectivity in synthetic applications. This compound serves as a versatile intermediate in pharmaceutical and agrochemical synthesis, particularly in the development of active ingredients requiring fluorinated aromatic motifs. The presence of both methyl and fluorine groups influences its electronic and steric properties, making it valuable for fine-tuning molecular interactions. Its high purity and stability under standard conditions ensure consistent performance in coupling reactions, carboxylation, or further functionalization. Suitable for research and industrial use, it offers a reliable building block for complex organic frameworks.

3,4-Dimethyl-5-fluorophenylacetic acid structure

1779894-81-3 structure

Product Name:3,4-Dimethyl-5-fluorophenylacetic acid

CAS No:1779894-81-3

MF:C₁₀H₁₁FO₂

MW:182.191546678543

CID:5007588

Update Time:2025-06-28

3,4-Dimethyl-5-fluorophenylacetic acid Chemical and Physical Properties

Names and Identifiers

- 3,4-Dimethyl-5-fluorophenylacetic acid
- Inchi： 1S/C10H11FO2/c1-6-3-8(5-10(12)13)4-9(11)7(6)2/h3-4H,5H2,1-2H3,(H,12,13)
- InChI Key： OFNRKJOZZGTHGY-UHFFFAOYSA-N
- SMILES： FC1=CC(CC(=O)O)=CC(C)=C1C

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 13
Rotatable Bond Count: 2
Complexity: 193
XLogP3: 2.2
Topological Polar Surface Area: 37.3

3,4-Dimethyl-5-fluorophenylacetic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A010006078-250mg	3,4-Dimethyl-5-fluorophenylacetic acid	1779894-81-3	97%	250mg	480.00 USD	2021-07-06
Alichem	A010006078-500mg	3,4-Dimethyl-5-fluorophenylacetic acid	1779894-81-3	97%	500mg	847.60 USD	2021-07-06
Alichem	A010006078-1g	3,4-Dimethyl-5-fluorophenylacetic acid	1779894-81-3	97%	1g	1,564.50 USD	2021-07-06

3,4-Dimethyl-5-fluorophenylacetic acid Related Literature

1. An approach to C–N activation: coupling of arenesulfonyl hydrazides and arenesulfonyl chlorides with tert-amines via a metal-, oxidant- and halogen-free anodic oxidation†‡

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2. An algal process treatment combined with the Fenton reaction for high concentrations of amoxicillin and cefradine

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5. An insight into the origin of room-temperature ferromagnetism in SnO2 and Mn-doped SnO2 quantum dots: an experimental and DFT approach†

Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514

Additional information on 3,4-Dimethyl-5-fluorophenylacetic acid

Comprehensive Overview of 3,4-Dimethyl-5-fluorophenylacetic acid (CAS No. 1779894-81-3): Properties, Applications, and Industry Relevance

3,4-Dimethyl-5-fluorophenylacetic acid (CAS No. 1779894-81-3) is a fluorinated aromatic carboxylic acid derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its fluorophenylacetic acid backbone and dimethyl substitution, exhibits unique physicochemical properties that make it valuable for synthetic applications. With the growing demand for fluorinated building blocks in drug discovery, this molecule serves as a critical intermediate for designing bioactive compounds targeting metabolic disorders and inflammatory pathways.

The structural features of 3,4-Dimethyl-5-fluorophenylacetic acid include a fluorine atom at the 5-position and methyl groups at the 3- and 4-positions, which enhance its lipophilicity and metabolic stability. These attributes align with current trends in medicinal chemistry, where researchers prioritize improved pharmacokinetics and target selectivity. Recent studies highlight its utility in synthesizing small-molecule inhibitors for enzymes like COX-2 or kinases, addressing frequent search queries such as "fluorinated drug intermediates 2024" and "SAR of phenylacetic acid derivatives."

In agrochemical applications, this compound’s halogenated aromatic structure contributes to its role in developing crop protection agents. Its compatibility with green chemistry principles is another hotspot, as industries seek eco-friendly synthetic routes to reduce environmental impact. Analytical techniques like HPLC and NMR are commonly employed to verify its purity, a topic frequently searched by quality control professionals.

From a commercial perspective, CAS No. 1779894-81-3 is available through specialized suppliers catering to fine chemical and contract manufacturing sectors. Its pricing and scalability often correlate with discussions around "cost-effective fluorination methods" and "bulk API intermediates." Regulatory compliance, particularly under REACH and FDA guidelines, further underscores its relevance in global markets.

Ongoing research explores derivatization strategies to expand its utility, such as coupling with bioconjugation tags or peptide scaffolds. Such innovations respond to trending searches like "multifunctional fluorophores" and "click chemistry applications." As the demand for tailored fluorochemicals rises, 3,4-Dimethyl-5-fluorophenylacetic acid remains a compound of enduring interest across interdisciplinary fields.